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Compound of Interest

Compound Name: Ac-Gly-BoroPro

Cat. No.: B560616 Get Quote

Essential Safety and Handling Guide for Ac-Gly-
BoroPro
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Ac-Gly-BoroPro. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices and build confidence in

chemical handling.

Personal Protective Equipment (PPE) and Engineering
Controls
When handling Ac-Gly-BoroPro, especially in its lyophilized powder form, adherence to proper

safety measures is critical to prevent exposure. The following personal protective equipment

and engineering controls are mandatory.
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Control Type Equipment/Procedure Purpose

Engineering Controls Chemical Fume Hood

To minimize inhalation

exposure to the lyophilized

powder and any potential

aerosols from solutions.

Personal Protective Equipment

(PPE)

Safety Goggles with Side-

Shields

To protect eyes from splashes

or airborne particles.

Chemical-Resistant Gloves To prevent skin contact.

Laboratory Coat
To protect skin and clothing

from contamination.

Dust Respirator

Recommended when handling

larger quantities of lyophilized

peptide to avoid inhalation.[1]

Hazard Information for Boronic Acid Compounds
While a specific Safety Data Sheet (SDS) for Ac-Gly-BoroPro is not readily available in the

provided results, data from analogous boronic acid compounds indicate a general hazard

profile.[2] Users should handle Ac-Gly-BoroPro with the assumption that it carries similar

risks.

Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Skin Irritation H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362

Eye Irritation
H319: Causes serious eye

irritation

P280, P305+P351+P338,

P337+P313

Respiratory Irritation
H335: May cause respiratory

irritation

P261, P271, P304+P340,

P312

Acute Oral Toxicity H302: Harmful if swallowed P264, P270, P301+P312
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This data is a composite from SDSs for various boronic acids and should be considered

representative.[2]

Procedural Guidance: From Receipt to Disposal
The following sections provide step-by-step instructions for the safe handling, storage, and

disposal of Ac-Gly-BoroPro.

Receiving and Storage Protocol
Proper storage is crucial to maintain the stability and integrity of Ac-Gly-BoroPro.

Receiving: Upon receipt, inspect the container for any damage. Peptides are typically

shipped as a lyophilized powder at ambient temperature.[3]

Equilibration: Before opening, allow the vial to equilibrate to room temperature in a

desiccator. This prevents condensation and moisture absorption, which can decrease long-

term stability.[4]

Storage of Lyophilized Powder:

Short-Term (1-2 weeks): Store at -20°C.

Long-Term: For extended storage, maintain at -80°C.

Always keep the vial tightly capped and protected from bright light.

Storage of Solutions:

The shelf-life of peptides in solution is limited.

If necessary, prepare solutions using sterile buffers (pH 5-6), aliquot into single-use

volumes, and store at -20°C or colder.

Avoid repeated freeze-thaw cycles as this can degrade the peptide.

Handling and Experimental Workflow
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The following diagram outlines the standard procedure for handling Ac-Gly-BoroPro from vial

to experiment.

Preparation

Handling & Weighing

Solubilization & Use

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Safety Goggles)

Work within a Chemical Fume Hood

Allow Ac-Gly-BoroPro vial to reach
room temperature in a desiccator

Quickly weigh the desired amount
of lyophilized powder

Tightly reseal the vial immediately

After weighing

Reconstitute in appropriate solvent
(e.g., DMSO) to create a stock solution

For use

Store remaining lyophilized powder
at -20°C or -80°C

Prepare working solutions by diluting
the stock solution with assay buffer

Proceed with experiment

Click to download full resolution via product page
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Caption: Workflow for Safe Handling of Ac-Gly-BoroPro.

Mechanism of Action: FAP Inhibition
Ac-Gly-BoroPro is a selective inhibitor of Fibroblast Activation Protein (FAP), a prolyl

peptidase. It functions as a tight-binding competitive inhibitor.

Normal Enzymatic Activity Inhibition by Ac-Gly-BoroPro
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Caption: Inhibition of FAP by Ac-Gly-BoroPro.

Disposal Plan
Proper disposal of boronic acid compounds is essential to ensure environmental safety and

regulatory compliance.

Waste Identification: Treat all Ac-Gly-BoroPro waste, including contaminated consumables

(e.g., gloves, weighing paper, pipette tips), as hazardous chemical waste.

Waste Segregation: Collect waste containing Ac-Gly-BoroPro separately from other

chemical waste streams. Never mix boronic acid waste with other chemicals like bleach or
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strong acids, as this can cause dangerous reactions.

Containerization:

Solid Waste: Collect in a clearly labeled, sealable container designated for solid

organoboron waste.

Liquid Waste: Collect in a labeled, sealed, and appropriate glass or plastic container.

Labeling: Affix a hazardous waste label to the container, clearly identifying the contents as

"Ac-Gly-BoroPro Waste" and listing any solvents or other components.

Final Disposal:

Small Quantities: For very small amounts, consult your institution's Environmental Health

& Safety (EHS) department. Some local regulations may permit flushing with large

volumes of water after neutralization with a mild base like sodium bicarbonate, but this

must be verified.

Large Quantities: For larger volumes or industrial-grade material, disposal must be

handled by a certified hazardous waste facility. Always follow your institution's EHS

guidelines and local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bachem.com [bachem.com]

2. benchchem.com [benchchem.com]

3. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]

4. Handling and Storage Guidelines for Peptides and Proteins [sigmaaldrich.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b560616?utm_src=pdf-body
https://www.benchchem.com/product/b560616?utm_src=pdf-custom-synthesis
https://www.bachem.com/knowledge-center/peptide-guide/handling-and-storage-guidelines-for-peptides/
https://www.benchchem.com/pdf/Safe_Disposal_of_7_Heptylnaphthalen_2_yl_boronic_acid_A_Procedural_Guide.pdf
https://www.sb-peptide.com/support/handling-storage/
https://www.sigmaaldrich.com/HK/zh/technical-documents/technical-article/research-and-disease-areas/cell-and-developmental-biology-research/handling-and-storage
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Personal protective equipment for handling Ac-Gly-
BoroPro]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560616#personal-protective-equipment-for-handling-
ac-gly-boropro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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